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For researchers, scientists, and drug development professionals, understanding the sensitivity

of different polymorphs of the high explosive HMX (Octogen) is critical for ensuring safety and

performance. This guide provides an objective comparison of the four main polymorphs—alpha

(α), beta (β), gamma (γ), and delta (δ)—with a focus on their sensitivity to impact, friction, and

shock, supported by experimental data.

HMX, or octahydro-1,3,5,7-tetranitro-1,3,5,7-tetrazocine, is a powerful high explosive that exists

in multiple crystalline forms, known as polymorphs.[1] These polymorphs, while chemically

identical, exhibit different physical properties, including varying degrees of sensitivity to external

stimuli. The β-polymorph is generally considered the most stable and least sensitive, making it

the most commonly used form in applications.[2] Conversely, the δ-polymorph is among the

most sensitive.[2] The α and δ polymorphs have been shown to exhibit similar sensitivities.[1]

The sensitivity of HMX polymorphs is a complex phenomenon influenced by factors such as

crystal structure, molecular conformation, crystal defects, and density.[2] For instance, the β

polymorph has a different molecular ring conformation (boat form) compared to the other

polymorphs which have a chair form.[1]

Quantitative Comparison of HMX Polymorph
Sensitivity
The following table summarizes the relative impact and friction sensitivity of the α, β, and δ

polymorphs of HMX based on experimental data. The γ polymorph is less commonly studied in
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this context.

Polymorph

Relative Impact
Sensitivity
(Compared to β-
HMX)

Relative Friction
Sensitivity
(Compared to β-
HMX)

Key Remarks

α-HMX
~20% more

sensitive[1]

Somewhat more

sensitive[1]

Sensitivity is similar to

δ-HMX.[1]

β-HMX
Baseline (least

sensitive)[2]
Baseline

Most stable

polymorph.

δ-HMX
~20% more

sensitive[1]

Somewhat more

sensitive[1]

Sensitivity is similar to

α-HMX.[1] The

transition from β to δ

phase, especially in

large crystals,

significantly increases

impact sensitivity.[3][4]

Experimental Protocols
The determination of the sensitivity of HMX polymorphs relies on standardized experimental

tests. Below are outlines of the methodologies commonly employed.

Impact Sensitivity Testing
A prevalent method for determining impact sensitivity is the use of a drop weight impact

machine, such as the LANL Type-12 Impact Machine.[1]

Experimental Workflow for Impact Sensitivity Testing:
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Sample Preparation

Testing Procedure

Data Analysis

Prepare HMX Polymorph Sample

Place Sample on Anvil

Set Drop Weight to a Specific Height

Release Weight to Impact Sample

Observe for Reaction (e.g., flash, smoke, sound)

Record 'Go' or 'No-Go' Result

Repeat Test at Different Heights

Calculate 50% Reaction Level (H50)

Click to download full resolution via product page

Workflow for Drop Weight Impact Sensitivity Testing.
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Friction Sensitivity Testing
Friction sensitivity is often evaluated using an apparatus like the LANL BAM Friction apparatus.

[1]

Experimental Workflow for Friction Sensitivity Testing:
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Sample Preparation

Testing Procedure

Data Analysis

Prepare HMX Polymorph Sample

Place Sample on Friction Plate

Apply a Specific Load with a Peg

Move the Plate Relative to the Peg

Observe for Reaction

Record Reaction or No Reaction

Repeat Test with Varying Loads

Determine Threshold for Reaction

Click to download full resolution via product page

Workflow for BAM Friction Sensitivity Testing.
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HMX Polymorph Phase Transitions
The sensitivity of HMX is closely linked to its polymorphic phase. The transitions between these

phases are influenced by environmental conditions such as temperature and humidity.

β-HMX δ-HMXHeat to ~184 °C

Store at RT
95-98% RH (days)

α-HMX

Store at RT
20-40% RH (days)

Click to download full resolution via product page

Phase Transitions of HMX Polymorphs.

The transition from the more stable β-polymorph to the δ-polymorph upon heating is a key

factor in the increased sensitivity of HMX at elevated temperatures.[4][5] This phase transition

can lead to the formation of micro-cracks and voids within the explosive crystals, which can act

as "hot spots" and increase the likelihood of initiation.[6][7] Interestingly, for large HMX crystals,

the increase in impact sensitivity is significant during the β to δ transition, while for smaller

crystals, this change is less pronounced.[3][4] This suggests that morphological changes are a

dominant factor in the impact sensitivity of HMX.[6]

In conclusion, the β-polymorph of HMX is the least sensitive, while the α and δ polymorphs are

significantly more sensitive to impact and friction. The phase transitions between these

polymorphs, driven by temperature and humidity, play a crucial role in determining the overall

sensitivity of the material. A thorough understanding of these properties is essential for the safe

handling and application of HMX in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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